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Compound of Interest

Compound Name: Glyoxalbis(2-hydroxyanil)

Cat. No.: B075053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

decomposition profile of Glyoxal-bis(2-hydroxyanil), a Schiff base compound of interest in

various chemical and pharmaceutical applications. Due to a lack of specific published thermal

analysis data for this compound, this guide synthesizes information based on the known

thermal behavior of related Schiff bases, anilines, and phenolic compounds. It outlines the

expected decomposition pathways and provides detailed experimental protocols for

researchers to conduct their own thermal analysis. The quantitative data presented is

illustrative and serves as a benchmark for such experimental investigations.

Physicochemical Properties
A summary of the key physicochemical properties of Glyoxal-bis(2-hydroxyanil) is presented in

Table 1.

Table 1: Physicochemical Properties of Glyoxal-bis(2-hydroxyanil)
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Property Value Reference

Molecular Formula C₁₄H₁₂N₂O₂ [1][2]

Molecular Weight 240.26 g/mol [3][4]

Appearance
White to light yellow

powder/crystals
[3]

Melting Point 203-211 °C [3]

Solubility

Insoluble in water. Soluble in

benzene, ethanol, methanol,

and dioxane.

CAS Number 1149-16-2 [1][4]

Thermal Decomposition Profile
The thermal decomposition of Glyoxal-bis(2-hydroxyanil) is expected to proceed in multiple

stages, characteristic of complex organic molecules. The presence of imine (C=N) and

hydroxyl (-OH) functionalities on the aromatic rings dictates its degradation pathway.

Expected Decomposition Stages
Based on the analysis of similar Schiff bases, a multi-stage decomposition is anticipated under

an inert atmosphere (e.g., nitrogen or argon).

Stage 1: Initial Decomposition. The initial phase of decomposition is likely to involve the

cleavage of the imine linkages, which are typically the weaker points in the molecular

structure. This would lead to the fragmentation of the molecule.

Stage 2: Fragmentation of Aromatic Rings. Following the initial breakdown, the resulting

fragments, including phenolic and aniline-type structures, would undergo further

decomposition at higher temperatures. This stage involves the breaking of the aromatic

rings.

Stage 3: Carbonization. At very high temperatures, the organic fragments will likely convert

into a stable carbonaceous residue.
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Hazardous Decomposition Products
Under combustion conditions (in the presence of oxygen), the primary hazardous

decomposition products include:

Carbon monoxide (CO)

Carbon dioxide (CO₂)

Nitrogen oxides (NOx)

Illustrative Quantitative Thermal Analysis Data
The following tables present hypothetical yet realistic data that one might expect from

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) of Glyoxal-

bis(2-hydroxyanil). This data is intended to serve as a guide for researchers in their

experimental design and data interpretation.

Table 2: Illustrative Thermogravimetric Analysis (TGA) Data

Decompositio
n Stage

Temperature
Range (°C)

Mass Loss (%)
Residual Mass
(%)

Probable Lost
Fragments

1 220 - 350 ~ 45% ~ 55%

Cleavage of

imine bonds, loss

of C₂H₂N₂

fragments

2 350 - 600 ~ 35% ~ 20%
Fragmentation of

phenolic rings

3 > 600 ~ 20% Stable Residue Carbonization

Table 3: Illustrative Differential Scanning Calorimetry (DSC) Data
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Thermal Event
Onset
Temperature
(°C)

Peak
Temperature
(°C)

Enthalpy (ΔH)
(J/g)

Interpretation

Endotherm ~205 ~210 ~150 Melting

Exotherm ~230 ~280 -
Initial

Decomposition

Exotherm ~360 ~450 -
Secondary

Decomposition

Experimental Protocols
Detailed methodologies for the key experiments to determine the thermal stability and

decomposition of Glyoxal-bis(2-hydroxyanil) are provided below.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature-dependent mass loss of Glyoxal-bis(2-hydroxyanil)

and identify its decomposition stages.

Methodology:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of Glyoxal-bis(2-hydroxyanil) into a ceramic

or platinum crucible.

Atmosphere: High purity nitrogen or argon, with a flow rate of 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C.

Ramp up to 800 °C at a constant heating rate of 10 °C/min.

Data Analysis: Plot the percentage of mass loss versus temperature. Determine the onset

and end temperatures for each decomposition step.
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Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal transitions (melting,

decomposition) in Glyoxal-bis(2-hydroxyanil).

Methodology:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of Glyoxal-bis(2-hydroxyanil) into an

aluminum pan and hermetically seal it.

Reference: An empty, sealed aluminum pan.

Atmosphere: High purity nitrogen or argon, with a flow rate of 20-50 mL/min.

Temperature Program:

Equilibrate at 30 °C.

Ramp up to 400 °C at a constant heating rate of 10 °C/min.

Data Analysis: Plot the heat flow versus temperature. Integrate the peaks to determine the

enthalpy changes associated with melting and decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Objective: To identify the volatile and semi-volatile organic compounds produced during the

thermal decomposition of Glyoxal-bis(2-hydroxyanil).[5]

Methodology:

Instrument: A pyrolysis unit coupled to a GC-MS system.

Sample Preparation: Place a small amount (~0.1-0.5 mg) of Glyoxal-bis(2-hydroxyanil) into a

pyrolysis tube.
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Pyrolysis:

Set the pyrolysis temperature to correspond to the major decomposition stages identified

by TGA (e.g., 300 °C and 500 °C).

Heat the sample rapidly to the set temperature.

Gas Chromatography (GC):

Injector Temperature: 280 °C.

Column: A non-polar capillary column (e.g., 5% phenyl methylpolysiloxane).

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 300 °C at 10 °C/min.

Mass Spectrometry (MS):

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: 40-600 m/z.

Data Analysis: Identify the separated compounds by comparing their mass spectra with a

spectral library (e.g., NIST).

Visualizations
Experimental Workflow for Thermal Analysis
The following diagram illustrates the logical workflow for a comprehensive thermal analysis of

Glyoxal-bis(2-hydroxyanil).
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Sample Preparation

Thermal Analysis Techniques

Data Acquisition & Analysis

Interpretation & Reporting
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Caption: Workflow for the thermal analysis of Glyoxal-bis(2-hydroxyanil).

Logical Relationship for Decomposition Analysis
This diagram illustrates the relationship between the experimental techniques and the

information derived to understand the decomposition process.
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Thermal Degradation Analytical Techniques
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Caption: Analysis of thermal decomposition products and pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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